Cas no 1648864-56-5 (Tert-Butyl 3-((2-ethoxy-2-oxoethyl)-thio)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-((2-ethoxy-2-oxoethyl)-thio)azetidine-1-carboxylate
• CAS No: 1648864-56-5
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• CID: 4702869
• Update Time: 2024-11-26

Tert-Butyl 3-((2-ethoxy-2-oxoethyl)-thio)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((2-ethoxy-2-oxoethyl)-thio)azetidine-1-carboxylate
• WMCHJUPYXUCHEK-UHFFFAOYSA-N
• tert-butyl 3-[(2-ethoxy-2-oxoethyl)sulfanyl]azetidine-1-carboxylate
• tert-butyl 3-((2-ethoxy-2-oxoethyl)thio)azetidine-1-carboxylate
• Tert-Butyl 3-((2-ethoxy-2-oxoethyl)-thio)azetidine-1-carboxylate

• Inchi： 1S/C12H21NO4S/c1-5-16-10(14)8-18-9-6-13(7-9)11(15)17-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： WMCHJUPYXUCHEK-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 308
• Topological Polar Surface Area: 81.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 357.5±37.0 °C at 760 mmHg
• Flash Point: 170.0±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-Butyl 3-((2-ethoxy-2-oxoethyl)-thio)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids